Cas no 887585-78-6 (5-Bromo-2,3-difluorobenzyl chloride)

• Product Name: 5-Bromo-2,3-difluorobenzyl chloride
• CAS No: 887585-78-6
• MF: C₇H₄BrClF₂
• MW: 241.460467338562
• CID: 4976925
• PubChem ID: 45357143
• Update Time: 2025-05-22

5-Bromo-2,3-difluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2,3-DIFLUOROBENZYL CHLORIDE
• 5-BROMO-1-(CHLOROMETHYL)-2,3-DIFLUOROBENZENE
• AB21094
• 5-Bromo-2,3-difluorobenzyl chloride

• Inchi： 1S/C7H4BrClF2/c8-5-1-4(3-9)7(11)6(10)2-5/h1-2H,3H2
• InChI Key： KKFGOUHIFRFJDG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(CCl)C=1)F)F

Computed Properties

• Exact Mass: 239.91530g/mol
• Monoisotopic Mass: 239.91530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 5-Bromo-2,3-difluorobenzyl chloride

Research Brief on 5-Bromo-2,3-difluorobenzyl chloride (CAS: 887585-78-6) and Its Applications in Chemical Biology and Pharmaceutical Research

5-Bromo-2,3-difluorobenzyl chloride (CAS: 887585-78-6) is a halogenated benzyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and fluorinated pharmaceuticals. Its unique structural features, such as the presence of bromine and fluorine atoms, make it a valuable building block for drug discovery and development.

Recent studies have highlighted the role of 5-Bromo-2,3-difluorobenzyl chloride in the synthesis of novel kinase inhibitors targeting cancer-related pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the epidermal growth factor receptor (EGFR) tyrosine kinase, a critical target in non-small cell lung cancer (NSCLC) therapy. The bromine atom at the 5-position allows for further functionalization via cross-coupling reactions, while the difluorobenzyl moiety enhances metabolic stability and bioavailability.

In addition to its applications in oncology, 5-Bromo-2,3-difluorobenzyl chloride has been employed in the design of antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of novel quinolone derivatives with potent activity against multidrug-resistant bacterial strains. The incorporation of the difluorobenzyl group was found to improve membrane permeability and target binding affinity, leading to enhanced antibacterial efficacy.

From a synthetic chemistry perspective, the reactivity of 5-Bromo-2,3-difluorobenzyl chloride has been explored in various catalytic transformations. A recent publication in Advanced Synthesis & Catalysis (2023) described its use in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the efficient construction of complex biaryl structures. The electron-withdrawing nature of the fluorine atoms facilitates oxidative addition, while the benzyl chloride moiety serves as a versatile handle for further derivatization.

Ongoing research is also investigating the potential of 5-Bromo-2,3-difluorobenzyl chloride in the development of fluorinated pharmaceuticals. Fluorination is a widely used strategy in drug design to modulate physicochemical properties, such as lipophilicity and metabolic stability. A 2023 review in Chemical Reviews highlighted the growing importance of difluorobenzyl-containing compounds in central nervous system (CNS) drug discovery, with several candidates currently in clinical trials.

In conclusion, 5-Bromo-2,3-difluorobenzyl chloride (CAS: 887585-78-6) represents a highly versatile and valuable intermediate in modern chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to antimicrobial agent design and fluorinated pharmaceutical synthesis. Continued exploration of its reactivity and incorporation into novel bioactive molecules is expected to yield further breakthroughs in drug discovery and development.